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Compound of Interest

Compound Name: 3-(Bromomethyl)cyclohexene

CAS No.: 34825-93-9

Cat. No.: B1655334

Get Quote

As a Senior Application Scientist, I recognize that handling highly reactive halogenated

organics requires more than just a superficial reading of a Safety Data Sheet (SDS). It

demands a mechanistic understanding of the chemical's behavior to anticipate and mitigate

risks before they materialize.

This guide provides a rigorous, self-validating operational framework for researchers and drug

development professionals working with 3-(Bromomethyl)cyclohexene. By understanding the

causality behind these safety protocols, your laboratory can build a culture of uncompromising

safety and scientific integrity.

Chemical Hazard Profile & Mechanistic Causality
To safely handle 3-(Bromomethyl)cyclohexene, one must first understand its molecular

reactivity. The compound features a bromine atom attached to a carbon adjacent to a

cyclohexene double bond. This specific structural motif classifies it as an allylic bromide.

Potent Alkylating Agent: The allylic position significantly lowers the activation energy for both
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and

nucleophilic substitution. The intermediate carbocation is highly stabilized by resonance from
the adjacent double bond. Consequently, this chemical reacts indiscriminately with biological
nucleophiles (such as proteins and DNA)[1].

Severe Lachrymator: Because of its high electrophilicity, the compound rapidly alkylates

nucleophilic cysteine residues on TRPA1 ion channels in the ocular and respiratory mucosa.

This triggers an immediate, intense lachrymatory (tear-producing) and pain response [2].

Corrosive Hydrolysis: 3-(Bromomethyl)cyclohexene is highly moisture-sensitive. Upon

contact with ambient atmospheric humidity or aqueous environments, it undergoes rapid

hydrolysis to yield the corresponding allylic alcohol and Hydrogen Bromide (HBr) gas. HBr is

highly corrosive, causing severe chemical burns to the respiratory tract and skin [3].

Quantitative Safety & Logistics Data
The following table synthesizes the critical physicochemical and hazard data necessary for risk

assessment and logistical planning [1], [2].
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Property / Hazard
Parameter

Value / Classification
Operational Safety
Implication

CAS Number 34825-93-9
Verify reagent identity before

initiating any workflow.

Molecular Weight 175.07 g/mol

Vapors are significantly heavier

than air; will accumulate in low-

lying areas or sinks.

Physical State Combustible Liquid

Eliminate static discharge;

avoid proximity to open flames

or hot plates.

GHS Classifications H302, H315, H318, H335

Toxic if swallowed; causes

severe skin/eye damage;

respiratory tract irritant.

Reactivity Profile Moisture & Light Sensitive

Must be stored at 2–8 °C and

handled strictly under inert gas

(N₂ or Argon).

Mandatory Personal Protective Equipment (PPE) &
Selection Causality
Standard laboratory attire is insufficient for allylic bromides. The following PPE matrix is

mandatory, driven by the compound's specific permeation and reactivity profiles.

Eye and Face Protection:

Requirement: Tightly fitting chemical splash goggles AND an 8-inch minimum face shield.

Causality: The lachrymatory vapors can bypass standard safety glasses. A face shield is

required to protect the epidermis from sudden splash events during exothermic hydrolysis.

Hand Protection (Double-Gloving Protocol):

Requirement: Inner glove of standard nitrile (0.1 mm); Outer glove of heavy-duty Butyl

Rubber or Fluoroelastomer (Viton).
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Causality: Standard disposable nitrile gloves offer only transient splash protection against

halogenated organics. The chemical will rapidly permeate nitrile, trapping the corrosive

agent against the skin. Butyl rubber provides the necessary chemical resistance to alkyl

halides.

Respiratory & Body Protection:

Requirement: Flame-retardant, antistatic lab coat. All work must be conducted inside a

certified fume hood. If fume hood ventilation fails, a full-face respirator equipped with

organic vapor/acid gas (OV/AG) cartridges is required [3].

Operational Protocols
Standard Handling Workflow
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1. Fume Hood Preparation
Verify face velocity > 100 fpm

2. PPE Verification
Double gloves, goggles, face shield

3. Inert Atmosphere Setup
Purge system with N2/Ar

4. Reagent Transfer
Use air-free syringe technique

5. Reaction Execution
Monitor for exothermic HBr release

6. Quenching & Disposal
Neutralize with mild base (NaHCO3)

Click to download full resolution via product page

Standard operating workflow for handling 3-(Bromomethyl)cyclohexene safely.
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Air-Free Transfer Methodology
Because ambient moisture triggers the release of HBr, 3-(Bromomethyl)cyclohexene must be

transferred using strict air-free techniques. This protocol is designed to be self-validating.

System Purge: Assemble oven-dried glassware under a continuous stream of dry nitrogen or

argon.

Validation: Monitor the exhaust oil bubbler. A steady, uninterrupted rate of 1-2 bubbles per

second confirms a leak-free, positively pressurized system.

Syringe Preparation: Use a gas-tight glass syringe with a flexible stainless-steel needle.

Pierce the septum of the nitrogen line, draw in inert gas, and expel it outside the flask.

Repeat three times.

Validation: Pull the syringe plunger back and release it. It should snap back completely to

its original position, verifying the integrity of the gas-tight seal.

Reagent Extraction: Insert the purged syringe needle into the 3-
(Bromomethyl)cyclohexene reagent bottle. Slowly draw the required volume.

Validation: Invert the syringe. The total absence of rising micro-bubbles confirms a

perfectly air-free draw.

Injection: Transfer the syringe to the reaction flask and inject the reagent dropwise. Monitor

the reaction temperature closely, as allylic alkylations are highly exothermic.

Emergency Spill Response and Waste Disposal Plan
In the event of a spill, the primary threat is the rapid volatilization of lachrymatory vapors and

the generation of HBr gas.

Spill Containment Protocol
Evacuation & Ventilation: Immediately alert personnel and evacuate the immediate vicinity.

Ensure the fume hood sash is fully open to maximize the exhaust of vapors. Do not attempt

to clean a large spill outside of a fume hood without a Self-Contained Breathing Apparatus

(SCBA).
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Containment: Surround and cover the spill completely with an inert, non-combustible

absorbent material (e.g., dry sand, vermiculite, or a specialized halogenated organic spill kit).

Validation: The outer perimeter of the absorbent material must remain completely dry,

indicating the physical spread of the liquid has been fully arrested.

Neutralization: Carefully broadcast a weak, dry base—such as solid sodium bicarbonate (

)—over the absorbed spill to neutralize the generated HBr.

Validation: The cessation of effervescence (bubbling) upon the addition of the bicarbonate

confirms the complete neutralization of the acid.

Collection: Use non-sparking tools to sweep the material into a sealable, clearly labeled

hazardous waste container.

Waste Disposal Plan
Segregation: 3-(Bromomethyl)cyclohexene must be strictly segregated into Halogenated

Organic Waste containers.

Incompatibility: Never mix this waste with strong oxidizing agents, strong bases, or aqueous

waste streams, as this will trigger violent exothermic degradation and off-gassing.

Labeling: Clearly label the waste container with "Contains Halogenated Organics, Allylic

Bromides, Lachrymator." Dispose of via a certified environmental waste contractor in

accordance with local and federal regulations.
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[https://www.benchchem.com/product/b1655334/docs#comprehensive-safety-and-
operational-guide-for-handling-3-bromomethyl-cyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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